2-[4-(Azocane-1-carbonyl)morpholin-2-yl]acetic acid

• IUPAC Name: 2-[4-(azocane-1-carbonyl)morpholin-2-yl]acetic acid
• InChI: InChI=1S/C14H24N2O4/c17-13(18)10-12-11-16(8-9-20-12)14(19)15-6-4-2-1-3-5-7-15/h12H,1-11H2,(H,17,18)
• InChI Key: OYMMOPHBIZRHNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)N2CCOC(C2)CC(=O)O
• Molecular Formula: C14H24N2O4
• Molecular Weight: 284.35 g/mol

Description

2-[4-(Azocane-1-carbonyl)morpholin-2-yl]acetic acid, also known as ACMA (4-(4-(Dimethylamino)phenylazo)-N-(2-carboxyethyl)-N-(2-hydroxyethyl)aniline), is a chemical compound used in scientific research. It belongs to the class of azo dyes and is commonly used as a pH indicator.

Mechanism of Action

The mechanism of action of 2-[4-(Azocane-1-carbonyl)morpholin-2-yl]acetic acid involves the reversible protonation of the morpholine nitrogen atom in acidic environments, leading to the formation of a protonated this compound molecule. This protonation results in a shift in the absorption and emission spectra of this compound, leading to its pH-dependent fluorescence properties.
Biochemical and Physiological Effects:
This compound has been shown to have no significant biochemical or physiological effects on living organisms. It is considered to be a relatively safe compound for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(Azocane-1-carbonyl)morpholin-2-yl]acetic acid in lab experiments is its pH-dependent fluorescence properties, which make it a useful tool for pH measurement and protein labeling. However, this compound has limitations in terms of its sensitivity and specificity for pH measurement and protein labeling, and alternative compounds may be more suitable for certain experiments.

Future Directions

For research on 2-[4-(Azocane-1-carbonyl)morpholin-2-yl]acetic acid include the development of more sensitive and specific pH indicators and protein labeling compounds. Additionally, the use of this compound in combination with other fluorescent dyes and imaging techniques may lead to new insights into biological and chemical systems.

Synthesis Methods

The synthesis of 2-[4-(Azocane-1-carbonyl)morpholin-2-yl]acetic acid involves the reaction of 4-(Dimethylamino)benzene diazonium salt with N-(2-carboxyethyl)morpholine in the presence of sodium nitrite and hydrochloric acid. The resulting product is then treated with 2-chloroacetic acid to obtain this compound.

Scientific Research Applications

2-[4-(Azocane-1-carbonyl)morpholin-2-yl]acetic acid has various scientific research applications, including pH measurement, protein labeling, and fluorescence microscopy. It is commonly used as a pH indicator in biological and chemical systems due to its pH-dependent fluorescence properties. This compound is also used in the labeling of proteins and peptides for fluorescence-based detection and imaging.